Cas no 951885-11-3 (Methyl 5-bromo-4-chloro-2-methoxybenzoate)

• Product Name: Methyl 5-bromo-4-chloro-2-methoxybenzoate
• CAS No: 951885-11-3
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• MDL: MFCD09800923
• CID: 857425
• PubChem ID: 26370082
• Update Time: 2025-06-24

Methyl 5-bromo-4-chloro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-BROMO-4-CHLORO-2-METHOXYBENZOATE
• 5-BroMo-4-chloro-2-Methoxy-benzoicacidMethylester
• 4-Bromo-5-chloro-2-(methoxycarbonyl)anisole, Methyl 5-bromo-4-chloro-o-anisate
• Methyl 5-bromo-4-chloro-o-anisate
• PS-3500
• 951885-11-3
• AKOS005147242
• SCHEMBL3339403
• DTXSID80650067
• CS-W000337
• J-517078
• 5-Bromo-4-chloro-2-methoxy-benzoic acid methyl ester
• METHYL5-BROMO-4-CHLORO-2-METHOXYBENZOATE
• AMY37461
• D77618
• MFCD09800923
• DB-358787
• Methyl 5-bromo-4-chloro-2-methoxybenzoate

• MDL： MFCD09800923
• Inchi： 1S/C9H8BrClO3/c1-13-8-4-7(11)6(10)3-5(8)9(12)14-2/h3-4H,1-2H3
• InChI Key： PEPILDJCUDNKGU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)OC)C=1)OC)Cl

Computed Properties

• Exact Mass: 277.93500
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.89770

Additional information on Methyl 5-bromo-4-chloro-2-methoxybenzoate

Comprehensive Overview of Methyl 5-bromo-4-chloro-2-methoxybenzoate (CAS No. 951885-11-3)

Methyl 5-bromo-4-chloro-2-methoxybenzoate (CAS No. 951885-11-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring bromo, chloro, and methoxy functional groups, exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, C₉H₈BrClO₃, combines halogenated and methoxylated aromatic properties, which are critical for designing bioactive molecules. Researchers often explore its applications in drug discovery, particularly in modulating enzyme inhibition or receptor binding.

The compound’s significance is underscored by its role in structure-activity relationship (SAR) studies, where subtle modifications to its scaffold can yield derivatives with enhanced efficacy. For instance, the 5-bromo and 4-chloro substituents contribute to electron-withdrawing effects, influencing the compound’s reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig. Such reactions are pivotal for constructing complex molecules in medicinal chemistry. Additionally, the methoxy group at the 2-position offers steric and electronic tuning, a feature often leveraged in optimizing pharmacokinetic properties.

In recent years, the demand for halogenated benzoates like Methyl 5-bromo-4-chloro-2-methoxybenzoate has surged due to their versatility in green chemistry applications. Environmental concerns have driven interest in sustainable synthesis methods, and this compound’s stability under mild conditions aligns with eco-friendly protocols. Questions such as "How to synthesize Methyl 5-bromo-4-chloro-2-methoxybenzoate efficiently?" or "What are the alternatives to toxic catalysts in its reactions?" reflect current user inquiries, highlighting the need for innovative approaches.

From a technical perspective, the compound’s purity and storage conditions are frequently discussed topics. Analytical techniques like HPLC and NMR are essential for quality control, ensuring its suitability for high-value applications. Moreover, its compatibility with flow chemistry systems—a trending topic in industrial research—enables scalable production while minimizing waste. This aligns with the broader industry shift toward continuous manufacturing, a hot topic in pharmaceutical innovation.

Beyond synthetic utility, Methyl 5-bromo-4-chloro-2-methoxybenzoate is explored in material science, particularly in designing organic electronic materials. Its aromatic core and halogen atoms facilitate π-stacking interactions, which are crucial for developing conductive polymers or luminescent compounds. Researchers investigating "How to improve charge transport in organic semiconductors?" often consider such derivatives for their tunable electronic properties.

In summary, Methyl 5-bromo-4-chloro-2-methoxybenzoate (CAS No. 951885-11-3) represents a multifaceted tool in modern chemistry. Its applications span drug development, sustainable synthesis, and advanced materials, addressing key challenges in science and industry. As interest grows in precision chemistry and molecular design, this compound will likely remain at the forefront of innovation.